Cas no 2230013-04-2 (rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol)

• Product Name: rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol
• CAS No: 2230013-04-2
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• CID: 6403447
• PubChem ID: 52420945
• Update Time: 2025-11-06

rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2230013-04-2
• EN300-37109687
• rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol

• Inchi： 1S/C6H10F3NO/c7-6(8,9)5(11)2-1-4(10)3-5/h4,11H,1-3,10H2/t4-,5+/m1/s1
• InChI Key： AYCCOAABGNCNAQ-UHNVWZDZSA-N
• SMILES： FC([C@@]1(CC[C@H](C1)N)O)(F)F

Computed Properties

• Exact Mass: 169.07144843g/mol
• Monoisotopic Mass: 169.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol

Professional Introduction to Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol (CAS No. 2230013-04-2)

Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and chemical properties. This compound, identified by the CAS number 2230013-04-2, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and trifluoromethyl substituents in its molecular structure imparts distinct reactivity and functional characteristics, making it a valuable candidate for further investigation.

The molecular configuration of Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol is crucial in determining its biological activity. The cyclopentanone core provides a rigid scaffold, while the stereochemistry at the 1R and 3S positions influences its interactions with biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action for such compounds with high precision. This has opened new avenues for designing molecules with enhanced efficacy and reduced side effects.

In the realm of drug discovery, the trifluoromethyl group is particularly noteworthy. This substituent is known to modulate metabolic stability, lipophilicity, and binding affinity, making it a staple in medicinal chemistry. The incorporation of trifluoromethyl groups has been shown to improve the pharmacokinetic profiles of several drugs currently on the market. For instance, drugs like celecoxib and osimertinib utilize trifluoromethyl moieties to enhance their therapeutic benefits. Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol follows this trend, suggesting its potential as a lead compound in developing new medications.

The amino group in Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol also plays a pivotal role in its chemical behavior. Amines are versatile functional groups that can participate in various organic reactions, including nucleophilic substitutions, condensations, and metal coordination. These reactions are fundamental in synthesizing complex molecules and have been widely employed in the preparation of pharmacologically active compounds. The presence of an amino group in this compound allows for further derivatization, enabling the exploration of diverse chemical space for drug development.

Recent studies have highlighted the importance of stereochemistry in pharmaceuticals. The enantiomers or diastereomers of a compound can exhibit vastly different biological activities due to their distinct spatial arrangements. In the case of Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol, the specific stereochemistry at the 1R and 3S positions may dictate its interaction with biological targets such as enzymes or receptors. This underscores the need for precise synthetic methodologies to obtain enantiomerically pure forms of this compound.

The synthesis of Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol presents unique challenges due to its complex structural features. Advanced synthetic techniques such as asymmetric hydrogenation and chiral auxiliaries have been employed to achieve high yields and enantioselectivity. These methods are critical in pharmaceutical research, where purity and specificity are paramount. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing if commercialization becomes feasible.

Biological evaluation of Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol has revealed promising preliminary results. In vitro assays have indicated potential activity against various disease targets, including inflammatory pathways and metabolic disorders. While these findings are encouraging, further preclinical studies are necessary to validate these effects and assess safety profiles. Collaborative efforts between chemists and biologists are essential in translating these findings into tangible therapeutic benefits for patients.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI algorithms can analyze vast datasets to identify promising candidates based on structural features and predicted bioactivity. Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol exemplifies how AI-driven approaches can accelerate the identification of novel therapeutic agents. By leveraging machine learning models, researchers can optimize its structure for improved efficacy and selectivity.

Future directions in the study of Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol include exploring its role in drug development through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). These strategies involve detailed analysis of molecular interactions at the atomic level to guide rational modifications. Additionally, investigating its potential as a scaffold for derivative compounds could unlock new therapeutic possibilities across multiple disease areas.

In conclusion, Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a promising candidate for developing new drugs. Continued investigation into its biological activity and synthetic feasibility will be crucial in realizing its full therapeutic potential.